Cas no 82039-02-9 (4-chloro-3-[(2E)-2-{[(E)-(2-chloro-5-sulfophenyl)diazenyl]methylidene}hydrazinyl]benzenesulfonic acid)

• Product name: 4-chloro-3-[(2E)-2-{[(E)-(2-chloro-5-sulfophenyl)diazenyl]methylidene}hydrazinyl]benzenesulfonic acid
• CAS No: 82039-02-9
• MF: C₁₃H₁₀N₄O₆S₂Cl₂
• MW: 453.2777
• CID: 889765
• PubChem ID: 54607766

4-chloro-3-[(2E)-2-{[(E)-(2-chloro-5-sulfophenyl)diazenyl]methylidene}hydrazinyl]benzenesulfonic acid Chemical and Physical Properties

Names and Identifiers

• 4-chloro-3-[(2E)-2-{[(E)-(2-chloro-5-sulfophenyl)diazenyl]methylidene}hydrazinyl]benzenesulfonic acid
• sodium,4-chloro-3-[(2E)-2-[[(2-chloro-5-sulfophenyl)diazenyl]methylidene]hydrazinyl]benzenesulfonic acid
• DTXSID00714594
• 82039-02-9
• sodium;4-chloro-3-[(2E)-2-[[(2-chloro-5-sulfophenyl)diazenyl]methylidene]hydrazinyl]benzenesulfonic acid
• 4-chloro-3-[2-{[(2-chloro-5-sulfophenyl)diazenyl]methylidene}hydrazinyl]benzenesulfonic acid disodium salt
• NSC351205

• Inchi： InChI=1S/C13H10Cl2N4O6S2.Na/c14-10-3-1-8(26(20,21)22)5-12(10)18-16-7-17-19-13-6-9(27(23,24)25)2-4-11(13)15;/h1-7,18H,(H,20,21,22)(H,23,24,25);/q;+1/b16-7+,19-17?;
• InChI Key： CQYXBHUGZWYCGR-OXONUVCCSA-N
• SMILES： C1=CC(=C(C=C1S(=O)(=O)O)NN=CN=NC2=C(C=CC(=C2)S(=O)(=O)O)Cl)Cl.[Na+]

Computed Properties

• Exact Mass: 474.9316511g/mol
• Monoisotopic Mass: 474.9316511g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 765
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 175Ų